Cas no 2138520-85-9 (8-Oxaspiro[4.5]decane-2-carboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester)

• Product Name: 8-Oxaspiro[4.5]decane-2-carboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester
• CAS No: 2138520-85-9
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 5294396
• Update Time: 2025-08-02

8-Oxaspiro[4.5]decane-2-carboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Oxaspiro[4.5]decane-2-carboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H27NO3/c1-13(2,3)19-12(17)14(4)10-15(9-11(14)16)5-7-18-8-6-15/h11H,5-10,16H2,1-4H3
• InChI Key： UEQUKFUTZPSLNS-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2)CC(N)C1(C)C(OC(C)(C)C)=O

Additional information on 8-Oxaspiro[4.5]decane-2-carboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of 8-Oxaspiro[4.5]decane-2-carboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester (CAS No. 2138520-85-9)

The compound 8-Oxaspiro[4.5]decane-2-carboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester (CAS No. 2138520-85-9) is a specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the pharmaceutical and agrochemical industries due to its potential applications as a building block for more complex molecules. The presence of both amino and ester functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive compounds.

One of the key structural features of this compound is its spiro[4.5]decane core, which provides rigidity and stereochemical complexity. This scaffold is often explored in drug discovery for its ability to mimic natural product frameworks. Researchers are increasingly interested in such spirocyclic systems due to their potential to improve drug-like properties, such as metabolic stability and binding affinity. The 1,1-dimethylethyl ester (tert-butyl ester) group further enhances the compound's stability, making it suitable for various synthetic transformations.

In recent years, the demand for 8-Oxaspiro[4.5]decane-2-carboxylic acid derivatives has risen, driven by their utility in medicinal chemistry. For instance, similar spirocyclic compounds have been investigated for their roles in targeting neurological disorders and inflammatory diseases. This aligns with current trends in pharmaceutical research, where there is a growing focus on developing novel small-molecule therapeutics with improved efficacy and safety profiles.

From a synthetic perspective, the 3-amino-2-methyl substitution pattern on the spirocyclic framework offers opportunities for further functionalization. Chemists can leverage this moiety to introduce additional pharmacophores or modify the compound's physicochemical properties. The tert-butyl ester group also serves as a protective group for the carboxylic acid, enabling selective deprotection under mild conditions—a feature highly valued in multistep syntheses.

Beyond pharmaceuticals, CAS No. 2138520-85-9 has potential applications in material science. Its rigid spirocyclic structure could contribute to the development of advanced polymers or liquid crystals with tailored properties. As sustainability becomes a central theme in chemical research, the efficient synthesis and utilization of such intermediates are critical to reducing waste and improving process greenness.

Given the increasing interest in spirocyclic compounds, this molecule is likely to remain a subject of ongoing research. Its combination of structural novelty and functional diversity positions it as a valuable tool for chemists exploring new chemical space. For those seeking detailed spectroscopic data or synthetic protocols, reputable chemical databases and peer-reviewed journals are recommended resources.